6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid

• IUPAC Name: 6-(4-methylazepan-1-yl)pyridazine-3-carboxylic acid
• InChI: InChI=1S/C12H17N3O2/c1-9-3-2-7-15(8-6-9)11-5-4-10(12(16)17)13-14-11/h4-5,9H,2-3,6-8H2,1H3,(H,16,17)
• InChI Key: WXNQYOASJHXWJO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(CC1)C2=NN=C(C=C2)C(=O)O
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid is not fully understood. However, it has been shown to inhibit the activity of PDE5, which results in an increase in cyclic guanosine monophosphate (cGMP) levels in smooth muscle cells. This leads to the relaxation of smooth muscle cells and an increase in blood flow to the corpus cavernosum, which is responsible for penile erection.
Biochemical and Physiological Effects:
6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the activity of PDE5, which results in an increase in cGMP levels in smooth muscle cells. This leads to the relaxation of smooth muscle cells and an increase in blood flow to the corpus cavernosum, which is responsible for penile erection. Additionally, it has been shown to exhibit antitumor activity, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid is its potent inhibitory activity against PDE5. This makes it a potential candidate for the treatment of erectile dysfunction. Additionally, it has been shown to exhibit antitumor activity, making it a potential candidate for the treatment of cancer. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid. One direction is the development of more efficient synthesis methods that can yield the compound in higher yields. Another direction is the study of its potential applications in the treatment of other diseases, such as pulmonary arterial hypertension. Additionally, the study of its mechanism of action and its effects on other enzymes and signaling pathways could lead to the development of more effective drugs for the treatment of various diseases.

Synthesis Methods

Several methods have been reported for the synthesis of 6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid. One of the most commonly used methods involves the reaction of 4-methylazepan-1-amine with 3-bromo-6-chloropyridazine in the presence of a palladium catalyst. Another method involves the reaction of 4-methylazepan-1-amine with 3-chloro-6-fluoropyridazine in the presence of a copper catalyst. Both of these methods yield the desired compound in good yields.

Scientific Research Applications

6-(4-Methylazepan-1-yl)pyridazine-3-carboxylic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against several enzymes, including phosphodiesterase-5 (PDE5), which is involved in the regulation of smooth muscle tone in the corpus cavernosum. This makes it a potential candidate for the treatment of erectile dysfunction. Additionally, it has been shown to exhibit antitumor activity, making it a potential candidate for the treatment of cancer.